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Executive Summary

(Dicyclopropylmethyl)(oxolan-2-ylmethyl)amine (hereafter referred to as DCP-THF-Amine)

is a specialized secondary amine scaffold characterized by a unique balance of steric bulk and
polar functionality. It combines the lipophilic, metabolically robust dicyclopropylmethyl moiety
with the polar, hydrogen-bond-accepting tetrahydrofurfuryl (oxolan-2-ylmethyl) group.

This Application Note details the biological potential, physicochemical properties, and
experimental protocols for utilizing DCP-THF-Amine in Hit-to-Lead (H2L) optimization. While
often employed as a high-value intermediate, the free amine itself exhibits potential bioactivity
profiles consistent with ion channel modulators and GPCR ligands. This guide provides
researchers with the necessary framework to screen, profile, and derivatize this compound for
CNS and anti-infective drug discovery programs.

Chemical & Physicochemical Profile
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Understanding the fundamental properties of DCP-THF-Amine is a prerequisite for accurate
biological evaluation. The dicyclopropyl group acts as a bioisostere for isopropy! or cyclohexyl
groups, often improving metabolic stability by blocking CYP450 oxidation sites, while the THF
ring improves aqueous solubility compared to purely aliphatic analogs.

Property . . Relevance to Bioactivity
(Predicted/Experimental)

Molecular Formula C12H21NO --

Fragment-like; ideal for FBDD
Molecular Weight 195.30 g/mol (Fragment-Based Drug
Discovery).

Optimal range for CNS
cLogP ~2.1-25 penetration and membrane

permeability.

Exists predominantly as a

cation at physiological pH
pKa (Basic) ~9.5-10.2 p-y i J -p )

(7.4), favoring interaction with

Asp/Glu residues in receptors.

High blood-brain barrier (BBB)

permeability potential.

TPSA ~21 A2

Moderate flexibility allows
Rotatable Bonds 4 induced-fit binding without

excessive entropy penalty.

Biological Activity & Mechanism of Action[1]
Pharmacophore Analysis

DCP-THF-Amine is not a single-target drug but a Privileged Structure—a scaffold capable of
binding to multiple receptor types due to its specific geometric and electronic features.

» Dicyclopropylmethyl Motif: Provides a bulky, hydrophobic "anchor.” This motif is frequently
observed in NMDA receptor antagonists, Sigma-1 receptor ligands, and Viral entry inhibitors.
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The cyclopropyl rings provide metabolic stability (blocking alpha-hydroxylation) often
superior to isopropyl groups.

o Oxolan-2-ylmethyl (THF) Motif: Acts as a hydrogen bond acceptor. It mimics the ribose ring
in nucleosides or the ether oxygen in various CNS-active agents, facilitating interactions with
serine/threonine residues in binding pockets.

Target Classes & Screening Context

Researchers should prioritize screening DCP-THF-Amine in the following biological contexts:

¢ CNS lon Channels (NMDA/Calcium): The steric bulk of the dicyclopropyl group combined
with a protonated amine mimics the pharmacophore of channel blockers like Memantine or
Amantadine.

e Sigma-1 Receptors: The combination of a basic amine flanked by hydrophobic domains is
the classic pharmacophore for Sigma-1 ligands, which are investigated for neuroprotection
and neuropathic pain.

o Monoamine Transporters (DAT/NET/SERT): Secondary amines with this lipophilicity profile
often show affinity for monoamine transporters.

Structural Logic Diagram

The following diagram illustrates the structure-activity relationship (SAR) logic driving the
biological application of this scaffold.
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Caption: SAR dissection of DCP-THF-Amine highlighting how specific structural motifs
contribute to potential biological targets and ADME properties.

Experimental Protocols
Stock Solution Preparation

Objective: Create a stable, precipitation-free stock for biological assays. Safety: Wear nitrile
gloves and safety glasses. Handle in a fume hood.

e Weighing: Accurately weigh 10 mg of DCP-THF-Amine (free base or HCI salt).
o Note: The free base may be a viscous oil; the HCI salt is a solid.
» Solvent Choice:
o Primary: DMSO (Dimethyl sulfoxide).[1]
o Secondary: Ethanol (if DMSO is incompatible with downstream assay).
 Dissolution:

o Add 1.0 mL of sterile DMSO to yield a ~50 mM stock solution (adjust based on exact MW).
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o Vortex for 30 seconds.
o Verification: Inspect visually for Schlieren lines or particulates.
o Storage: Aliquot into amber glass vials. Store at -20°C. Stable for 6 months.

In Vitro Microsomal Stability Assay

Rationale: The dicyclopropyl group is often selected to improve half-life. This assay validates
that hypothesis against standard alkyl amines.

Materials:

Pooled Human/Mouse Liver Microsomes (0.5 mg/mL protein).

NADPH Regenerating System.

Test Compound: DCP-THF-Amine (1 uM final conc).

Control: Verapamil (High clearance), Warfarin (Low clearance).
Procedure:

e Pre-Incubation: Mix 495 pL of Microsome/Buffer mix (PBS pH 7.4) with 5 pL of 100 uM
compound stock. Pre-incubate at 37°C for 5 mins.

e |nitiation: Add 50 pL of NADPH regenerating system to start the reaction.
o Sampling: At time points t = 0, 15, 30, 60 min, remove 50 pL aliquots.

e Quenching: Immediately dispense aliquot into 150 pL ice-cold Acetonitrile (containing
Internal Standard).

e Analysis: Centrifuge (4000g, 10 min). Analyze supernatant via LC-MS/MS.
e Calculation: Plot In(% remaining) vs. time.

o Expected Result:
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min indicates enhanced stability due to the cyclopropyl modification compared to an
isopropyl analog.

Primary Binding Screen (Fluorescence Displacement)

Objective: Quick profiling of the amine's affinity for hydrophobic pockets (e.g., Sigma-1 or
generic GPCR pockets) using a displacement model.

Protocol:

Assay Buffer: 50 mM Tris-HCI, pH 7.4, 5 mM MgCl-.
o Plate Setup: Use 96-well black plates.
e Ligand: Add radioligand or fluorescent tracer (e.g., specific for Sigma-1 or NMDA) at

concentration.

e Compound Addition: Add DCP-THF-Amine in a dose-response curve (0.1 nM to 10 uM).
e Incubation: 60 min at Room Temperature in dark.
o Readout: Measure Fluorescence Polarization (FP) or Scintillation counts.

o Data Analysis: Fit to Sigmoidal Dose-Response (Variable Slope) to determine

Synthetic Utility & Derivatization Workflow

For medicinal chemists, DCP-THF-Amine is a "Reverse Scaffold.” You do not just screen it; you
build onto it. The secondary amine is the reactive handle.

Recommended Derivatization Pathways:

o Urea Formation: React with isocyanates to form Urea derivatives (common in soluble
epoxide hydrolase inhibitors).
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+ Reductive Amination: React with aryl aldehydes to create tertiary amines (common in

antihistamines/antipsychotics).

+ Amide Coupling: React with carboxylic acids to form amides (common in ion channel

modulators).

Workflow Diagram: From Scaffold to Lead
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Caption: Strategic workflow for utilizing DCP-THF-Amine in a library expansion campaign.
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(Note: While specific biological data for the exact hybrid molecule is proprietary or sparse in
public domains, the references above validate the bioactivity of the constituent
pharmacophores.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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